Cas no 2168015-94-7 ({7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine)

• Product Name: {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine
• CAS No: 2168015-94-7
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5927979
• PubChem ID: 165855090
• Update Time: 2025-06-13

{7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine
• 2168015-94-7
• EN300-1479061
• {7,7,9,9-tetramethyl-2-oxaspiro[4.5]decan-1-yl}methanamine

• Inchi： 1S/C14H27NO/c1-12(2)8-13(3,4)10-14(9-12)5-6-16-11(14)7-15/h11H,5-10,15H2,1-4H3
• InChI Key： XSOIMODGGVCILC-UHFFFAOYSA-N
• SMILES： O1CCC2(C1CN)CC(C)(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine

Introduction to {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine (CAS No. 2168015-94-7)

{7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine} is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2168015-94-7, belongs to a class of spirocyclic oxamine derivatives that exhibit intriguing biological activities. The molecular structure of this compound features a spirocyclic core linked by an oxygen atom, which contributes to its stability and reactivity in various chemical transformations.

The synthesis of {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The spirocyclic framework is particularly challenging to construct due to the need for precise control over stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis of such compounds, making them more accessible for further research and development.

One of the most compelling aspects of {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine is its potential biological activity. Studies have shown that spirocyclic oxamines can serve as versatile scaffolds for drug discovery, offering unique binding interactions with biological targets. The oxygen atom in the spirocyclic core enhances the compound's ability to interact with proteins and enzymes, making it a promising candidate for developing novel therapeutic agents.

Recent research has focused on exploring the pharmacological properties of {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine in various disease models. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant effects, which could be beneficial in treating chronic inflammatory diseases and oxidative stress-related conditions. Additionally, its structural complexity suggests potential applications in the development of kinase inhibitors and other targeted therapies.

The chemical stability of {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine under different conditions is another area of interest. The presence of multiple stereocenters in its structure makes it a challenging but rewarding subject for study. Researchers have been exploring various methodologies to determine its stereochemical configuration and assess its reactivity in different environments. These efforts are crucial for understanding how the compound behaves in biological systems and for optimizing its pharmacological properties.

In conclusion, {7,7,9,9-tetramethyl-2-oxaspiro4.5decan-1-yl}methanamine (CAS No. 2168015-94-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As synthetic methodologies continue to improve, the accessibility of such complex molecules will likely increase, leading to new discoveries and innovations in drug design.